Cas no 1823356-24-6 ((3-Phenyl-1,2-thiazol-4-yl)methanol)

• Product Name: (3-Phenyl-1,2-thiazol-4-yl)methanol
• CAS No: 1823356-24-6
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• MDL: MFCD30233415
• CID: 5685217
• PubChem ID: 130127199
• Update Time: 2023-09-16

(3-Phenyl-1,2-thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Phenylisothiazol-4-yl)methanol
• EN300-25103188
• (3-phenyl-1,2-thiazol-4-yl)methanol
• 1823356-24-6
• 4-Isothiazolemethanol, 3-phenyl-
• (3-Phenyl-1,2-thiazol-4-yl)methanol

• MDL： MFCD30233415
• Inchi： 1S/C10H9NOS/c12-6-9-7-13-11-10(9)8-4-2-1-3-5-8/h1-5,7,12H,6H2
• InChI Key： GYEMMXZJBOCJNO-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 191.04048508g/mol
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 289.5±32.0 °C(Predicted)
• pka: 13.57±0.10(Predicted)